Cas no 244206-52-8 (N,N-Didesmethyl Ulipristal)

• Product Name: N,N-Didesmethyl Ulipristal
• CAS No: 244206-52-8
• Molecular Formula: C₂₆H₃₁NO₃
• Molecular Weight: 405.52924
• MDL: MFCD23160310
• CID: 825375
• PubChem ID: 15908059

N,N-Didesmethyl Ulipristal Properties

Names and Identifiers

• N,N-Didesmethyl Ulipristal
• LogP
• (8S,11R,13S,14S,17R)-17-acetyl-11-(4-aminophenyl)-17-hydroxy-13-methyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one
• DTXSID80579305
• J-015512
• N,N-Didesmethyl Ulipristal; 19-Norpregna-4,9-diene-3,20-dione, 11-(4-aminophenyl)-17-hydroxy-, (11ss)- (9CI); N,N-Didesmethyl Ulipristal; N,N-Didesmethylulipristal; (11ss)-11-(4-Aminophenyl)-17-hydroxy-19-norpregna-4,9-diene-3,20-dione
• 244206-52-8
• (11beta)-11-(4-Aminophenyl)-17-hydroxy-19-norpregna-4,9-diene-3,20-dione

• MDL： MFCD23160310
• InChIKey： CJDRTMOCVGHUEO-RXDLHWJPSA-N
• Inchi： InChI=1S/C26H31NO3/c1-15(28)26(30)12-11-23-21-9-5-17-13-19(29)8-10-20(17)24(21)22(14-25(23,26)2)16-3-6-18(27)7-4-16/h3-4,6-7,13,21-23,30H,5,8-12,14,27H2,1-2H3/t21-,22+,23-,25-,26-/m0/s1
• SMILES： CC(=O)C1(CCC2C1(CC(C3=C4CCC(=O)C=C4CCC23)C5=CC=C(C=C5)N)C)O

Computed Properties

• Exact Mass: 405.23039385g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 405.23039385g/mol
• Heavy Atom Count: 30
• Complexity: 833
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 80.4Ų